Cas no 2228012-78-8 ((2S)-4-cyclopropylpentan-2-amine)

• Product Name: (2S)-4-cyclopropylpentan-2-amine
• CAS No: 2228012-78-8
• MF: C₈H₁₇N
• MW: 127.22728228569
• CID: 6283626
• PubChem ID: 151261875
• Update Time: 2025-06-03

(2S)-4-cyclopropylpentan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-4-cyclopropylpentan-2-amine
• EN300-1998691
• 2228012-78-8

• Inchi： 1S/C8H17N/c1-6(5-7(2)9)8-3-4-8/h6-8H,3-5,9H2,1-2H3/t6?,7-/m0/s1
• InChI Key： NUMZPNRLEABPLL-MLWJPKLSSA-N
• SMILES： N[C@@H](C)CC(C)C1CC1

Computed Properties

• Exact Mass: 127.136099547g/mol
• Monoisotopic Mass: 127.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 86.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26Ų

Additional information on (2S)-4-cyclopropylpentan-2-amine

Introduction to (2S)-4-cyclopropylpentan-2-amine (CAS No. 2228012-78-8)

(2S)-4-cyclopropylpentan-2-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2228012-78-8, has garnered considerable attention due to its potential applications in drug development and biochemical research. The stereochemistry of this amine, particularly its (2S) configuration, plays a crucial role in determining its biological activity and interaction with target molecules.

The molecular structure of (2S)-4-cyclopropylpentan-2-amine consists of a five-carbon chain with a cyclopropyl group attached at the fourth carbon and an amine functional group at the second carbon. This configuration imparts specific steric and electronic properties that make it a valuable intermediate in synthetic chemistry. The presence of the cyclopropyl group enhances the compound's stability and influences its reactivity, making it a versatile building block for more complex molecules.

In recent years, there has been growing interest in the development of chiral drugs due to their improved efficacy and reduced side effects compared to their racemic counterparts. The enantiomerically pure form of (2S)-4-cyclopropylpentan-2-amine is particularly relevant in this context, as it can be used to synthesize enantiomerically pure pharmaceuticals. The synthesis of this compound often involves advanced stereoselective methods, such as asymmetric hydrogenation or chiral resolution techniques, which are critical for achieving high enantiomeric purity.

One of the most compelling aspects of (2S)-4-cyclopropylpentan-2-amine is its potential application in the development of novel therapeutic agents. Researchers have explored its use as a precursor in the synthesis of various bioactive molecules, including those targeting neurological disorders, cardiovascular diseases, and inflammatory conditions. The amine group provides a reactive site for further functionalization, allowing chemists to design molecules with specific pharmacological properties.

The cyclopropyl group in the structure of (2S)-4-cyclopropylpentan-2-amine also contributes to its unique chemical behavior. This moiety is known to enhance binding affinity and selectivity when incorporated into drug molecules. For instance, studies have shown that compounds containing cyclopropyl groups often exhibit improved metabolic stability and reduced susceptibility to enzymatic degradation. These properties make them attractive candidates for long-term therapeutic applications.

Recent advancements in computational chemistry have further enhanced our understanding of the interactions between (2S)-4-cyclopropylpentan-2-amine and biological targets. Molecular modeling techniques have been employed to predict how this compound might bind to specific proteins or enzymes, providing valuable insights into its potential pharmacological effects. These studies have not only elucidated the structural requirements for effective binding but also highlighted the importance of stereochemistry in determining biological activity.

The synthesis and characterization of derivatives of (2S)-4-cyclopropylpentan-2-amine have been extensively studied in academic and industrial research settings. Researchers have synthesized various analogs by modifying different functional groups or introducing additional substituents. These derivatives have been evaluated for their biological activity using both in vitro and in vivo models. The results have provided valuable insights into the structure-activity relationships (SAR) of this class of compounds.

In conclusion, (2S)-4-cyclopropylpentan-2-amine (CAS No. 2228012-78-8) represents a promising compound with significant potential in pharmaceutical research and drug development. Its unique structural features, including the (2S) stereochemistry and the presence of a cyclopropyl group, make it a versatile intermediate for synthesizing bioactive molecules. Advances in synthetic chemistry and computational modeling continue to expand our understanding of its applications, paving the way for novel therapeutic agents targeting various diseases.